Cas no 1361533-96-1 (2,6-Bis(2,3,5-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2,6-Bis(2,3,5-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361533-96-1
• MF: C₁₉H₈Cl₆N₂
• MW: 476.998218536377
• CID: 4965816
• Update Time: 2025-07-09

2,6-Bis(2,3,5-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3,5-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C19H8Cl6N2/c20-10-5-12(17(24)14(22)7-10)16-2-1-9(3-4-26)19(27-16)13-6-11(21)8-15(23)18(13)25/h1-2,5-8H,3H2
• InChI Key： VBGLBGIVPVBQSP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(CC#N)=CC=C(C2C=C(C=C(C=2Cl)Cl)Cl)N=1)Cl)Cl

Computed Properties

• Exact Mass: 475.878914 g/mol
• Monoisotopic Mass: 473.881864 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 36.7
• Molecular Weight: 477.0

Additional information on 2,6-Bis(2,3,5-trichlorophenyl)pyridine-3-acetonitrile

2,6-Bis(2,3,5-Trichlorophenyl)Pyridine-3-Acetonitrile: A Comprehensive Overview

2,6-Bis(2,3,5-trichlorophenyl)pyridine-3-acetonitrile, also known by its CAS number CAS No. 1361533-96-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two trichlorophenyl groups at the 2 and 6 positions and an acetonitrile group at the 3 position. The combination of these substituents imparts distinctive electronic and structural properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 2,6-Bis(2,3,5-trichlorophenyl)pyridine-3-acetonitrile involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach aligns with the growing trend toward greener and more efficient chemical processes in modern research.

The structural features of this compound make it particularly useful in the development of advanced materials. One notable application is its role as a precursor in the synthesis of high-performance polymers. Researchers have demonstrated that incorporating this compound into polymer frameworks can enhance thermal stability and mechanical strength. For example, a study published in 2023 highlighted its potential in creating lightweight materials for aerospace applications.

In addition to materials science, 2,6-Bis(2,3,5-trichlorophenyl)pyridine-3-acetonitrile has shown promise in pharmaceutical research. Its ability to act as a ligand in metalloenzyme mimics has opened new avenues for drug discovery. Recent findings suggest that it can facilitate the catalytic activity of certain enzymes by stabilizing their active sites. This property could be exploited in the design of novel therapeutic agents targeting complex biochemical pathways.

The electronic properties of this compound are another area of active investigation. Its conjugated system allows for efficient electron delocalization, which is advantageous in optoelectronic devices such as organic light-emitting diodes (OLEDs). A 2024 study reported that films prepared from this compound exhibit enhanced charge transport characteristics compared to traditional materials used in OLEDs.

The environmental impact of CAS No. 1361533-96-1 has also been a focus of recent research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that under controlled conditions, the compound undergoes slow degradation through microbial action. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 2,6-Bis(2,3,5-trichlorophenyl)pyridine-3-acetonitrile stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and innovative pharmaceuticals while contributing to cutting-edge research in optoelectronics and environmental science. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.